Cas no 496779-20-5 (2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid)

• Product Name: 2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid
• CAS No: 496779-20-5
• MF: C₁₇H₁₃BrN₂O₄S
• MW: 421.265122175217
• CID: 5554360
• PubChem ID: 2938007
• Update Time: 2025-08-02

2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 496779-20-5
• AKOS002312018
• STL019669
• AKOS016317999
• SR-01000260851-1
• F3115-0020
• 2-[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• VU0509409-1
• VU0509409-2
• 2-((1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid
• 2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid
• SR-01000260851

• Inchi： 1S/C17H13BrN2O4S/c1-9-4-5-12(11(18)7-9)20-14(21)8-13(16(20)22)25-15-10(17(23)24)3-2-6-19-15/h2-7,13H,8H2,1H3,(H,23,24)
• InChI Key： BVSFZZKFDLBHFY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1N1C(CC(C1=O)SC1C(C(=O)O)=CC=CN=1)=O

Computed Properties

• Exact Mass: 419.97794g/mol
• Monoisotopic Mass: 419.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid

Chemical Compound CAS No. 496779-20-5: 2-{[1-(2-Bromo-4-Methylphenyl)-2,5-Dioxopyrrolidin-3-Yl]Sulfanyl}Pyridine-3-Carboxylic Acid

The compound with CAS No. 496779-20-5, named 2-{[1-(2-bromo-4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring, a dioxopyrrolidine moiety, and a brominated aromatic group. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of dioxopyrrolidine structures in medicinal chemistry due to their ability to form stable lactam frameworks. These frameworks are often utilized in the development of bioactive molecules, such as protease inhibitors and kinase inhibitors. The brominated aromatic group in this compound adds another layer of complexity and functionality, enabling it to participate in various chemical reactions, including nucleophilic substitutions and cross-coupling reactions.

The pyridine ring in the molecule is another key feature that contributes to its reactivity and stability. Pyridine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets. The carboxylic acid group attached to the pyridine ring further enhances its versatility, allowing for the formation of esters, amides, and other derivatives that can be tailored for specific applications.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed steps that highlight modern organic synthesis techniques. The construction of the dioxopyrrolidine ring typically involves cyclization reactions under specific conditions, while the incorporation of the brominated aromatic group requires precise control over regioselectivity and stereoselectivity. These aspects underscore the importance of advanced synthetic methodologies in the development of complex molecules like this one.

Recent research has also focused on the potential biological activity of this compound. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways, making it a promising candidate for further investigation in drug discovery programs. Additionally, its structural features make it a valuable tool for studying molecular recognition and binding interactions at the cellular level.

In terms of applications beyond pharmacology, this compound could serve as a building block for constructing more elaborate molecular architectures. Its unique combination of functional groups allows for modular synthesis strategies, enabling chemists to explore diverse chemical spaces efficiently. Furthermore, its stability under various reaction conditions makes it suitable for use in both laboratory settings and industrial-scale productions.

The development and characterization of compounds like CAS No. 496779-20-5 represent significant advancements in modern chemistry. By leveraging cutting-edge research techniques and synthetic strategies, scientists can unlock new possibilities for creating molecules with tailored properties that address pressing challenges in healthcare, materials science, and beyond.